Cas no 1805971-45-2 (6-Chloro-3-cyano-2-(difluoromethyl)-4-methylpyridine)

6-Chloro-3-cyano-2-(difluoromethyl)-4-methylpyridine is a versatile pyridine derivative with significant utility in agrochemical and pharmaceutical synthesis. Its key structural features—a chloro substituent at the 6-position, a cyano group at the 3-position, and a difluoromethyl group at the 2-position—impart reactivity suitable for further functionalization, making it a valuable intermediate. The presence of fluorine enhances lipophilicity and metabolic stability, while the cyano group offers a handle for nucleophilic substitution or cyclization reactions. This compound is particularly useful in the development of crop protection agents and bioactive molecules, where its balanced electronic and steric properties contribute to optimized performance in target applications.

6-Chloro-3-cyano-2-(difluoromethyl)-4-methylpyridine structure

1805971-45-2 structure

Product Name:6-Chloro-3-cyano-2-(difluoromethyl)-4-methylpyridine

CAS No:1805971-45-2

MF:C₈H₅ClF₂N₂

MW:202.588507413864

CID:4865024

Update Time:2025-06-13

6-Chloro-3-cyano-2-(difluoromethyl)-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

- 6-Chloro-3-cyano-2-(difluoromethyl)-4-methylpyridine
- Inchi： 1S/C8H5ClF2N2/c1-4-2-6(9)13-7(8(10)11)5(4)3-12/h2,8H,1H3
- InChI Key： VTXRPHXUBAPPRA-UHFFFAOYSA-N
- SMILES： ClC1=CC(C)=C(C#N)C(C(F)F)=N1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 225
XLogP3: 2.6
Topological Polar Surface Area: 36.7

6-Chloro-3-cyano-2-(difluoromethyl)-4-methylpyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029055466-1g	6-Chloro-3-cyano-2-(difluoromethyl)-4-methylpyridine	1805971-45-2	97%	1g	$1,490.00	2022-04-01

6-Chloro-3-cyano-2-(difluoromethyl)-4-methylpyridine Related Literature

1. Emerging enantiomeric resolution materials with homochiral nano-fabrications

Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
2. Evolution of calcium phosphate precipitation in hanging drop vapor diffusion by in situRaman microspectroscopy

Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
3. Excess electrons in lithium–ethylamine solutions—density, electrical conductivity and EPR studies

Phys. Chem. Chem. Phys., 1999,1, 3561-3565
4. Emulsifier-free, organotellurium-mediated living radical emulsion polymerization (emulsion TERP) of styrene: poly(dimethylaminoethyl methacrylate) macro-TERP agent†

Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
5. Evolution of important glucosinolates in three common Brassica vegetables during their processing into vegetable powder and in vitro gastric digestion

Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220

Additional information on 6-Chloro-3-cyano-2-(difluoromethyl)-4-methylpyridine

Comprehensive Overview of 6-Chloro-3-cyano-2-(difluoromethyl)-4-methylpyridine (CAS No. 1805971-45-2)

6-Chloro-3-cyano-2-(difluoromethyl)-4-methylpyridine (CAS No. 1805971-45-2) is a specialized pyridine derivative that has garnered significant attention in the fields of agrochemical and pharmaceutical research. This compound, characterized by its unique chloro, cyano, and difluoromethyl functional groups, serves as a critical intermediate in the synthesis of advanced molecules. Its molecular structure, C8H5ClF2N2, offers versatile reactivity, making it a valuable building block for developing novel crop protection agents and bioactive compounds.

In recent years, the demand for pyridine-based intermediates like 6-Chloro-3-cyano-2-(difluoromethyl)-4-methylpyridine has surged due to their role in creating sustainable pesticides and herbicides. With growing global concerns about food security and environmental impact, researchers are increasingly focusing on eco-friendly agrochemicals. This compound’s selective reactivity and low toxicity profile align with these trends, positioning it as a key candidate for next-generation formulations.

The synthesis of 6-Chloro-3-cyano-2-(difluoromethyl)-4-methylpyridine involves multi-step processes, including halogenation, cyanation, and fluoromethylation. Its CAS No. 1805971-45-2 is frequently searched in academic and industrial databases, reflecting its relevance in patent applications and R&D projects. Analysts highlight its potential in heterocyclic chemistry, where its electron-withdrawing groups enhance stability and reactivity in cross-coupling reactions.

Beyond agrochemicals, this compound is explored for pharmaceutical applications, particularly in designing small-molecule inhibitors targeting enzymes or receptors. Its difluoromethyl group is a notable feature, as fluorinated compounds often exhibit improved metabolic stability and bioavailability. Such properties are highly sought after in drug discovery, especially for central nervous system (CNS) therapies and anticancer agents.

From a commercial perspective, 6-Chloro-3-cyano-2-(difluoromethyl)-4-methylpyridine is supplied by specialized chemical manufacturers under strict quality control standards. Its purity (>98%) and batch consistency are critical for end-users in high-value synthesis. Market reports indicate rising investments in custom synthesis services to meet the demand for such niche intermediates.

In conclusion, 6-Chloro-3-cyano-2-(difluoromethyl)-4-methylpyridine (CAS No. 1805971-45-2) exemplifies the intersection of innovation and practical utility in modern chemistry. Its applications span agriculture, pharma, and material science, driven by its adaptable structure and alignment with green chemistry principles. As research advances, this compound is poised to play a pivotal role in addressing global challenges like crop yield optimization and therapeutic development.